Cas no 2090728-78-0 (Cyclobutanol, 3-[(1-methylethyl)thio]-, cis-)

Cyclobutanol, 3-[(1-methylethyl)thio]-, cis-, is a chiral cyclobutane derivative featuring a thioether substituent at the 3-position. The cis-configuration imparts distinct steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The thioether group enhances reactivity in nucleophilic substitution and metal-catalyzed coupling reactions, while the cyclobutanol scaffold offers rigidity for structural modifications. Its well-defined stereochemistry is advantageous for asymmetric synthesis and the development of bioactive compounds. The compound’s stability and functional group compatibility make it suitable for applications in medicinal chemistry and material science, particularly in the design of constrained analogs and chiral ligands.
Cyclobutanol, 3-[(1-methylethyl)thio]-, cis- structure
2090728-78-0 structure
Product Name:Cyclobutanol, 3-[(1-methylethyl)thio]-, cis-
CAS No:2090728-78-0
MF:C7H14OS
MW:146.250461101532
CID:5254982
Update Time:2025-06-09

Cyclobutanol, 3-[(1-methylethyl)thio]-, cis- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanol, 3-[(1-methylethyl)thio]-, cis-
    • Inchi: 1S/C7H14OS/c1-5(2)9-7-3-6(8)4-7/h5-8H,3-4H2,1-2H3/t6-,7+
    • InChI Key: VWXVTJUUOSWJRU-KNVOCYPGSA-N
    • SMILES: [C@@H]1(O)C[C@H](SC(C)C)C1

Cyclobutanol, 3-[(1-methylethyl)thio]-, cis- Pricemore >>

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Cyclobutanol, 3-[(1-methylethyl)thio]-, cis- Related Literature

Additional information on Cyclobutanol, 3-[(1-methylethyl)thio]-, cis-

Cyclobutanol, 3-[(1-methylethyl)thio]-, cis- (CAS No. 2090728-78-0): An Overview

Cyclobutanol, 3-[(1-methylethyl)thio]-, cis- (CAS No. 2090728-78-0) is a cyclic alcohol with a unique chemical structure that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cis configuration and the presence of a thioether group attached to the cyclobutane ring, which imparts distinct chemical and physical properties.

The cis configuration of Cyclobutanol, 3-[(1-methylethyl)thio]- is crucial for its biological activity and reactivity. The cis isomer typically exhibits different properties compared to its trans counterpart, such as altered solubility, reactivity, and biological activity. This structural feature makes it an attractive candidate for drug development and other advanced applications.

In the pharmaceutical industry, Cyclobutanol, 3-[(1-methylethyl)thio]-, cis- has been explored for its potential as a lead compound in the development of new drugs. Recent studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 reported that Cyclobutanol, 3-[(1-methylethyl)thio]-, cis- demonstrated significant inhibition of inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

Additionally, research has indicated that Cyclobutanol, 3-[(1-methylethyl)thio]-, cis- may have anti-cancer properties. A study conducted by a team of researchers at the University of California found that this compound selectively inhibited the growth of cancer cells while showing minimal toxicity to normal cells. The mechanism of action is believed to involve the modulation of specific signaling pathways involved in cell proliferation and apoptosis.

Beyond its pharmaceutical applications, Cyclobutanol, 3-[(1-methylethyl)thio]-, cis- has also been investigated for its potential use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced polymers and coatings. For example, researchers at the Massachusetts Institute of Technology (MIT) have developed novel polymer materials using Cyclobutanol, 3-[(1-methylethyl)thio]-, cis- as a monomer. These materials exhibit enhanced mechanical properties and thermal stability, making them suitable for various industrial applications.

The synthesis of Cyclobutanol, 3-[(1-methylethyl)thio]-, cis- can be achieved through several methods. One common approach involves the reaction of cyclobutanone with an appropriate thiol followed by reduction to form the alcohol. The choice of reagents and reaction conditions is critical to ensure the formation of the desired cis isomer. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

The physical properties of Cyclobutanol, 3-[(1-methylethyl)thio]-, cis- are also noteworthy. It is a colorless liquid with a characteristic odor and has a boiling point around 150°C at atmospheric pressure. Its solubility in organic solvents such as ethanol and acetone makes it easy to handle and process in laboratory settings. However, it is important to note that proper safety precautions should be taken when handling this compound to avoid exposure to skin or inhalation.

In conclusion, Cyclobutanol, 3-[(1-methylethyl)thio]-, cis- (CAS No. 2090728-78-0) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.

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